Cas no 16667-01-9 (2-Naphthalenol,6-bromo-1-methyl-)

2-Naphthalenol,6-bromo-1-methyl- structure
16667-01-9 structure
Product Name:2-Naphthalenol,6-bromo-1-methyl-
CAS No:16667-01-9
MF:C11H9BrO
MW:237.092562437057
CID:160771
PubChem ID:27977
Update Time:2025-04-19

2-Naphthalenol,6-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol,6-bromo-1-methyl-
    • 6-bromo-1-methylnaphthalen-2-ol
    • 6-Bromo-1-methyl-2-naphthol
    • 16667-01-9
    • DTXSID20168151
    • 2-NAPHTHOL, 6-BROMO-1-METHYL-
    • YNZVWWALVATSDE-UHFFFAOYSA-N
    • BRN 3243936
    • 3-06-00-03020 (Beilstein Handbook Reference)
    • SCHEMBL5343236
    • 1-Methyl-6-bromo-2-naphthol
    • Inchi: 1S/C11H9BrO/c1-7-10-4-3-9(12)6-8(10)2-5-11(7)13/h2-6,13H,1H3
    • InChI Key: YNZVWWALVATSDE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C)C(=CC=C2C=1)O

Computed Properties

  • Exact Mass: 235.98367
  • Monoisotopic Mass: 235.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2-Naphthalenol,6-bromo-1-methyl- Related Literature

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